Cas no 120838-14-4 ((+)-1alphaH,7alphaH,10alphaH-guaia-4,11-dien-3-one)

• Product Name: (+)-1alphaH,7alphaH,10alphaH-guaia-4,11-dien-3-one
• CAS No: 120838-14-4
• MF: C₁₅H₂₂O
• MW: 218.334584712982
• CID: 2016699
• PubChem ID: 10082128
• Update Time: 2025-04-21

(+)-1alphaH,7alphaH,10alphaH-guaia-4,11-dien-3-one Chemical and Physical Properties

Names and Identifiers

• (+)-1alphaH,7alphaH,10alphaH-guaia-4,11-dien-3-one
• (5R,8R,8aR)-3,8-dimethyl-4,5,6,7,8,8a-hexahydro-5-(1-methylethenyl)-2(1H)-azulenone
• 1,7,10alphaH-guai-4,11-dien-3-one
• 1alpha,7alpha,10alphaH-guaia-4,11(13)-dien-3-one
• 1alpha,7alpha,10alphaH-guaia-4,11-dien-3-one
• 1alphaH,7alphaH,10alphaH-guaia-4,11-dien-3-one
• 120838-14-4
• F94040
• AKOS040736159
• 1??,7??,10??H-Guaia-4,11-dien-3-one
• CHEMBL1096220

• Inchi： 1S/C15H22O/c1-9(2)12-6-5-10(3)13-8-15(16)11(4)14(13)7-12/h10,12-13H,1,5-8H2,2-4H3/t10-,12+,13-/m0/s1
• InChI Key： CESATEXQMONATC-UHTWSYAYSA-N
• SMILES： O=C1C(C)=C2C[C@H](C(=C)C)CC[C@H](C)[C@@H]2C1

Computed Properties

• Exact Mass: 218.167065321g/mol
• Monoisotopic Mass: 218.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Guaianes